Cas no 136440-09-0 (2H-Imidazole-4-carboxaldehyde, 2,2-dimethyl-, oxime, 1-oxide)

• Product name: 2H-Imidazole-4-carboxaldehyde, 2,2-dimethyl-, oxime, 1-oxide
• CAS No: 136440-09-0
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 1241175

2H-Imidazole-4-carboxaldehyde, 2,2-dimethyl-, oxime, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-4-carboxaldehyde, 2,2-dimethyl-, oxime, 1-oxide
• (E)-4-((hydroxyimino)methyl)-2,2-dimethyl-2H-imidazole 1-oxide

• Inchi： 1S/C6H9N3O2/c1-6(2)8-5(3-7-10)4-9(6)11/h3-4,10H,1-2H3
• InChI Key： RZHOEAGQLCOHEV-UHFFFAOYSA-N
• SMILES： C1(C)(C)[N+]([O-])=CC(C=NO)=N1

Computed Properties

• Exact Mass: 155.06957

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 311.5±25.0 °C(Predicted)
• PSA: 71.02
• pka: 9.34±0.28(Predicted)